1-[4-(trifluoromethoxy)phenyl]piperidin-4-amine dihydrochloride

• Molecular Formula: C12H17Cl2F3N2O
• Molecular Weight: 333.2
• CAS No.: 2758005-06-8

Description

1-[4-(Trifluoromethoxy)phenyl]piperidin-4-amine dihydrochloride (1-TFMPPD) is a novel compound that has recently been discovered to have a range of potential applications in scientific research. 1-TFMPPD is a derivative of piperidin-4-amine, a cyclic secondary amine which is known for its ability to form hydrogen bonds with other molecules. 1-TFMPPD is a trifluoromethoxy (TFM) derivative of piperidin-4-amine, and has been found to possess a range of unique properties, including the ability to act as an agonist for certain receptors, and to have a high affinity for certain proteins.

Scientific Research Applications

1-[4-(trifluoromethoxy)phenyl]piperidin-4-amine dihydrochloride has a range of potential applications in scientific research. The compound has been found to act as an agonist for certain receptors, including the serotonin 5-HT1A receptor. This makes it a useful tool for researchers studying the effects of serotonin on the brain and its associated pathways. In addition, this compound has been found to have a high affinity for certain proteins, including the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes it a useful tool for studying the role of acetylcholine in various physiological processes.

Mechanism of Action

The mechanism of action of 1-[4-(trifluoromethoxy)phenyl]piperidin-4-amine dihydrochloride is not yet fully understood. However, it is believed to act as an agonist at certain receptors, such as the serotonin 5-HT1A receptor, by binding to them and activating them. This activation leads to an increase in the activity of the receptor, and ultimately to an increase in the levels of serotonin in the brain. In addition, this compound has also been found to have a high affinity for certain proteins, such as acetylcholinesterase, which it binds to and inhibits, leading to an increase in the levels of acetylcholine in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, the compound has been found to have a range of effects on the brain and its associated pathways. For example, this compound has been found to act as an agonist at the serotonin 5-HT1A receptor, leading to an increase in the levels of serotonin in the brain. This can lead to a range of effects, including an increase in mood and a decrease in anxiety. In addition, this compound has also been found to have a high affinity for certain proteins, such as acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. This can lead to an increase in cognitive function, as well as an increase in alertness and focus.

Advantages and Limitations for Lab Experiments

1-[4-(trifluoromethoxy)phenyl]piperidin-4-amine dihydrochloride has a number of advantages and limitations for lab experiments. One of the main advantages of this compound is that it is relatively easy to synthesize in a variety of concentrations. This makes it a useful tool for researchers who need to use the compound in their experiments. In addition, this compound has been found to have a range of effects on the brain and its associated pathways, making it a useful tool for studying the effects of serotonin and acetylcholine on various physiological processes.
However, there are also some limitations to using this compound in lab experiments. For example, the compound has not been extensively studied, and the full range of its effects is not yet known. In addition, this compound is not approved for use in humans, and therefore must be used with caution in experiments involving human subjects.

Future Directions

1-[4-(trifluoromethoxy)phenyl]piperidin-4-amine dihydrochloride has a range of potential applications in scientific research, and there are a number of potential future directions for its use. For example, further research could be conducted to explore the full range of its effects on the brain and its associated pathways. In addition, further research could be conducted to explore its potential therapeutic applications, such as its ability to act as an agonist at certain receptors, and its ability to bind to certain proteins. Finally, further research could be conducted to explore its potential applications in drug development, such as its ability to act as an agonist at certain receptors, and its ability to bind to certain proteins.

Synthesis Methods

1-[4-(trifluoromethoxy)phenyl]piperidin-4-amine dihydrochloride can be synthesized using a variety of methods. The most common synthesis method involves the reaction of piperidin-4-amine with trifluoromethyl iodide in a two-step process. In the first step, the piperidin-4-amine is treated with a base, such as sodium hydroxide, to form a salt. This salt is then reacted with trifluoromethyl iodide in the presence of a catalyst, such as pyridine, to form the desired this compound. This method has been found to be relatively simple and efficient, and has been used to synthesize this compound in a variety of different concentrations.